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Introduction
Alk5-IN-82 is a small molecule inhibitor of the Activin receptor-like kinase 5 (ALK5), also known

as the Transforming Growth Factor-β (TGF-β) type I receptor (TGFβRI). The TGF-β signaling

pathway is a critical regulator of numerous cellular processes, including proliferation,

differentiation, apoptosis, and extracellular matrix production.[1][2] Dysregulation of this

pathway is implicated in a wide range of pathologies, most notably in fibrosis and the

progression of cancer.[3][4]

Upon binding of a TGF-β ligand, the type II receptor (TβRII) recruits and phosphorylates ALK5.

[1] Activated ALK5 then propagates the signal by phosphorylating the downstream effector

proteins, SMAD2 and SMAD3. These phosphorylated SMADs form a complex with SMAD4,

which translocates to the nucleus to regulate the transcription of target genes. Alk5-IN-82, by

inhibiting the kinase activity of ALK5, blocks the phosphorylation of SMAD2 and SMAD3,

thereby disrupting the entire downstream signaling cascade.[5] This makes ALK5 inhibitors like

Alk5-IN-82 valuable tools for both basic research and as potential therapeutic agents.

These application notes provide a comprehensive guide to designing experiments with Alk5-
IN-82, including detailed protocols for key in vitro and in vivo assays, and quantitative data for

representative ALK5 inhibitors.
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TGF-β/ALK5 Signaling Pathway
The canonical TGF-β signaling pathway is initiated by ligand binding and culminates in the

regulation of gene expression. Alk5-IN-82 acts as a competitive inhibitor of ATP at the ALK5

kinase domain, preventing the phosphorylation of SMAD2 and SMAD3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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